1-[(2R,4R,5R)-3-hydroxy-5-(hydroxymethyl)-4-methoxyoxolan-2-yl]pyrimidine-2,4-dione

• Molecular Formula: C10H14N2O6
• Molecular Weight: 258.23 g/mol
• IUPAC Name: 1-[(2R,4R,5R)-3-hydroxy-5-(hydroxymethyl)-4-methoxyoxolan-2-yl]pyrimidine-2,4-dione
• InChI: InChI=1S/C10H14N2O6/c1-17-8-5(4-13)18-9(7(8)15)12-3-2-6(14)11-10(12)16/h2-3,5,7-9,13,15H,4H2,1H3,(H,11,14,16)/t5-,7?,8+,9-/m1/s1
• InChI Key: YKNATSNMFLEFRB-BJAJWGDDSA-N
• Isomeric SMILES: CO[C@H]1[C@H](O[C@H](C1O)N2C=CC(=O)NC2=O)CO
• Canonical SMILES: COC1C(OC(C1O)N2C=CC(=O)NC2=O)CO

Description

This compound is a modified pyrimidine nucleoside derivative characterized by a methoxy group at the 4-position and a hydroxy group at the 3-position of the oxolane (tetrahydrofuran) ring. Its structural uniqueness lies in the stereochemical arrangement (2R,4R,5R) and substitution pattern, which differentiates it from canonical nucleosides like uridine or thymidine. Such modifications are often engineered to enhance metabolic stability, bioavailability, or target binding in antiviral or anticancer therapies .

Preparation Methods

The synthesis of 1-[(2R,4R,5R)-3-hydroxy-5-(hydroxymethyl)-4-methoxyoxolan-2-yl]pyrimidine-2,4-dione involves several steps. One common synthetic route includes the protection of hydroxyl groups, followed by selective methylation and subsequent deprotection. The reaction conditions typically involve the use of protecting groups such as silyl ethers and reagents like methyl iodide for methylation . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

1-[(2R,4R,5R)-3-hydroxy-5-(hydroxymethyl)-4-methoxyoxolan-2-yl]pyrimidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert it into alcohols or amines using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring, leading to the formation of various derivatives.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like dichloromethane or ethanol, and temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[(2R,4R,5R)-3-hydroxy-5-(hydroxymethyl)-4-methoxyoxolan-2-yl]pyrimidine-2,4-dione has numerous scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reference compound in analytical studies.

Biology: This compound is studied for its role in RNA synthesis and its potential effects on cellular processes.

Medicine: It is investigated for its antiviral properties and potential use in the treatment of viral infections.

Industry: It is used in the production of pharmaceuticals and as an intermediate in the synthesis of other biologically active compounds.

Mechanism of Action

The mechanism of action of 1-[(2R,4R,5R)-3-hydroxy-5-(hydroxymethyl)-4-methoxyoxolan-2-yl]pyrimidine-2,4-dione involves its incorporation into RNA, where it can interfere with viral replication. By substituting itself for thymidine in viral DNA, it inhibits thymidylate phosphorylase and viral DNA polymerases, preventing proper viral replication . This mechanism makes it a potential antiviral agent.

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural and Stereochemical Variations

Table 1: Key Structural Differences Among Analogues

Compound Name (IUPAC)	Substituents on Oxolane Ring	Key Modifications	Reference
Target Compound	3-hydroxy, 4-methoxy, 5-hydroxymethyl	Methoxy at C4, hydroxy at C3
2'-O-Methyluridine (Um)	3-methoxy, 4-hydroxy, 5-hydroxymethyl	Methoxy at C3 instead of C4
Brivudine	4-hydroxy, 5-hydroxymethyl, 5-[(E)-2-bromoethenyl]	Bromoethenyl at pyrimidine C5; no methoxy
Fialuridine	3-fluoro, 4-hydroxy, 5-hydroxymethyl	Fluorine at C3; iodine at pyrimidine C5
2'-Bromo-2'-deoxyuridine	3-bromo, 4-hydroxy, 5-hydroxymethyl	Bromine at C3; deoxyribose analogue

• Stereochemistry : The target compound’s (2R,4R,5R) configuration contrasts with analogues like 2'-O-methyluridine (2R,3R,4R,5R), where the methoxy group occupies C3 instead of C3. This positional swap impacts hydrogen bonding and steric interactions with enzymatic targets .
• Substituent Effects :
  • Methoxy vs. Hydroxy : The 4-methoxy group in the target compound may reduce susceptibility to enzymatic deactivation compared to 4-hydroxy groups in Brivudine or Fialuridine .
  • Halogenation : Brivudine (bromoethenyl) and Fialuridine (iodo) incorporate halogens at pyrimidine C5, enhancing antiviral activity via steric bulk and electrophilic interactions, which the target compound lacks .

Physicochemical and Pharmacokinetic Properties

Table 2: Comparative Physicochemical Data

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Solubility (mg/mL)	Binding Energy (kcal/mol)
Target Compound	288.26	-1.2	~50 (aqueous)	N/A
Brivudine	333.13	-0.8	12.5	-4.87
Ribavirin	244.2	-2.5	>100	-3.02
Zidovudine	469.2	0.3	20.1	-7.83

• Solubility : The target compound’s 4-methoxy group increases hydrophobicity compared to Ribavirin (logP -2.5) but retains moderate aqueous solubility due to the 5-hydroxymethyl group .
• Binding Affinity : Brivudine’s stronger binding energy (-4.87 kcal/mol) suggests superior target engagement (e.g., viral polymerases) compared to the target compound, which lacks halogen or bulky substituents .